N-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-2-methylcyclohexanamine

• IUPAC Name: N-[1-(3,4-dimethoxyphenyl)propan-2-yl]-2-methylcyclohexan-1-amine
• InChI: InChI=1S/C18H29NO2/c1-13-7-5-6-8-16(13)19-14(2)11-15-9-10-17(20-3)18(12-15)21-4/h9-10,12-14,16,19H,5-8,11H2,1-4H3
• InChI Key: DBBKYSFKMHTXAC-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCC1NC(C)CC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C18H29NO2
• Molecular Weight: 291.4 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-2-methylcyclohexanamine, also known as methoxetamine (MXE), is a dissociative anesthetic drug that belongs to the arylcyclohexylamine class. MXE has gained popularity in recent years due to its unique pharmacological effects and potential therapeutic applications.

Mechanism of Action

MXE acts as a noncompetitive antagonist of the N-methyl-D-aspartate (NMDA) receptor, which plays a key role in the regulation of synaptic plasticity and memory formation. By blocking the NMDA receptor, MXE reduces the flow of calcium ions into neurons, leading to a decrease in excitatory neurotransmitter release and a reduction in neuronal activity.
Biochemical and Physiological Effects
MXE produces a range of biochemical and physiological effects, including dissociation, hallucinations, euphoria, and sedation. It can also cause changes in heart rate, blood pressure, and body temperature. MXE has a long half-life, with effects lasting up to 6-8 hours.

Advantages and Limitations for Lab Experiments

MXE has several advantages for lab experiments, including its potency, selectivity, and long duration of action. However, its psychoactive effects may make it difficult to use in certain experimental settings, and its potential for abuse and dependence must be taken into account.

Future Directions

There are several potential future directions for research on MXE, including further investigation of its therapeutic applications, development of analogs with improved pharmacological properties, and exploration of its effects on neuronal plasticity and neuroprotection. Additionally, more research is needed to understand the long-term effects of MXE use and its potential for abuse and dependence.
Conclusion
In conclusion, MXE is a dissociative anesthetic drug with unique pharmacological effects and potential therapeutic applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential benefits and risks of MXE use.

Synthesis Methods

MXE can be synthesized through a multi-step process involving the reaction of 3,4-dimethoxyphenylacetone with cyclohexylamine, followed by reduction with sodium borohydride and N-methylation with methyl iodide. The final product is obtained through purification and crystallization.

Scientific Research Applications

MXE has been studied for its potential therapeutic applications in the treatment of depression, anxiety, and chronic pain. It has been shown to have antidepressant-like effects in animal models of depression, as well as anxiolytic and analgesic effects. MXE has also been investigated as a potential treatment for addiction to other substances, such as opioids and alcohol.